Cas no 1019363-62-2 (3-chloro-2-(pyridin-2-ylsulfanyl)aniline)

• Product Name: 3-chloro-2-(pyridin-2-ylsulfanyl)aniline
• CAS No: 1019363-62-2
• MF: C₁₁H₉ClN₂S
• MW: 236.720559835434
• CID: 4567733
• Update Time: 2025-10-21

3-chloro-2-(pyridin-2-ylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(pyridin-2-ylsulfanyl)aniline
• 3-Chloro-2-(2-pyridinylthio)benzenamine

• Inchi： 1S/C11H9ClN2S/c12-8-4-3-5-9(13)11(8)15-10-6-1-2-7-14-10/h1-7H,13H2
• InChI Key： QECVIIDKHSLJPR-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(Cl)=C1SC1=NC=CC=C1

Computed Properties

• Exact Mass: 236.017497g/mol
• Monoisotopic Mass: 236.017497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.72g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-chloro-2-(pyridin-2-ylsulfanyl)aniline

3-Chloro-2-(Pyridin-2-Ylsulfanyl)Aniline: A Comprehensive Overview

3-Chloro-2-(pyridin-2-ylsulfanyl)aniline (CAS No. 1019363-62-2) is a fascinating compound with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as Cl-S-Py-Aniline, is a derivative of aniline, featuring a chloro group at the 3-position and a pyridin-2-ylsulfanyl group at the 2-position. The unique combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 3-chloro-2-(pyridin-2-ylsulfanyl)aniline involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. This has made the compound more accessible for large-scale applications in industries such as agrochemicals, pharmaceuticals, and advanced materials.

One of the most promising areas of research involving Cl-S-Py-Aniline is its application in drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has garnered significant attention. Studies published in 2023 have demonstrated its potential as a lead compound for developing new anticancer agents, particularly targeting kinases involved in tumor progression. The pyridinyl sulfanyl group plays a crucial role in stabilizing metal-ligand interactions, enhancing the compound's bioavailability and efficacy.

In addition to its pharmaceutical applications, 3-chloro-2-(pyridin-2-ylsulfanyl)aniline has shown remarkable properties in materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and coordination polymers. The compound's ability to form stable coordination bonds with transition metals has led to the development of novel materials with applications in catalysis, sensing, and energy storage.

Recent studies have also highlighted the environmental compatibility of Cl-S-Py-Aniline. Unlike some traditional chemicals that pose risks to ecosystems, this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it an attractive alternative for green chemistry initiatives, where reducing ecological impact is a priority.

The versatility of 3-chloro-2-(pyridin-2-ylsulfanyl)aniline extends to its role in chemical biology. Its ability to modulate cellular signaling pathways has been leveraged in studying disease mechanisms, particularly in neurodegenerative disorders such as Alzheimer's disease. Preclinical trials have shown promising results, suggesting that derivatives of this compound could serve as therapeutic agents with minimal side effects.

Looking ahead, ongoing research is focused on optimizing the synthesis of Cl-S-Py-Aniline to enhance scalability and reduce production costs further. Collaborative efforts between academic institutions and industry partners are expected to accelerate its commercialization across multiple sectors.

In conclusion, 3-chloro-2-(pyridin-2-y